Cas no 1495336-20-3 (1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine)

• Product Name: 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• CAS No: 1495336-20-3
• MF: C₈H₁₃N₃
• MW: 151.208921194077
• CID: 6451896
• PubChem ID: 82417271
• Update Time: 2025-08-04

1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine
• 1495336-20-3
• EN300-1781317

• Inchi： 1S/C8H13N3/c1-6-5-7(11(2)10-6)8(9)3-4-8/h5H,3-4,9H2,1-2H3
• InChI Key： QXFMYQACJMGWDT-UHFFFAOYSA-N
• SMILES： NC1(C2=CC(C)=NN2C)CC1

Computed Properties

• Exact Mass: 151.110947427g/mol
• Monoisotopic Mass: 151.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine

Introduction to 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 1495336-20-3)

1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine, identified by its CAS number 1495336-20-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of heterocyclic amines, characterized by its cyclopropane ring fused with a pyrazole moiety. The presence of dimethyl groups at the 1-position of the pyrazole ring and the amine functionality at the cyclopropane carbon introduces unique structural and electronic properties, making it a promising candidate for various biochemical applications.

The structural motif of 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine combines the rigidity of the cyclopropane ring with the aromaticity of the pyrazole scaffold. This structural arrangement not only enhances its stability but also allows for diverse interactions with biological targets. The dimethyl substituents at the pyrazole ring contribute to steric hindrance, which can be exploited to modulate binding affinities and selectivity in drug design. The amine group at the cyclopropane position provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

In recent years, there has been a growing interest in heterocyclic compounds due to their wide range of biological activities. Pyrazole derivatives, in particular, have been extensively studied for their potential applications in medicinal chemistry. The cyclopropane ring is another pharmacophore that has shown promise in drug development, owing to its ability to engage in favorable interactions with biological targets such as enzymes and receptors. The combination of these two structural elements in 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine makes it an intriguing molecule for further exploration.

One of the most compelling aspects of 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine is its potential as a building block for more complex drug candidates. The presence of both reactive sites—the amine group and the pyrazole ring—allows for diverse chemical modifications. For instance, the amine group can be coupled with carboxylic acids or aldehydes to form amides or ureas, while the pyrazole ring can undergo further substitution or derivatization. These modifications can be strategically employed to optimize pharmacokinetic profiles, enhance binding affinity, and reduce off-target effects.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of heterocyclic compounds like 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine. Molecular modeling techniques have been instrumental in predicting binding modes and interactions with biological targets, enabling researchers to fine-tune structures before experimental validation. These computational approaches have significantly accelerated the drug discovery process, reducing both time and cost associated with traditional trial-and-error methods.

The pharmaceutical industry has increasingly recognized the value of structurally diverse compounds in addressing unmet medical needs. 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents targeting various diseases. Whether it is used as an intermediate in synthetic chemistry or as a lead compound in medicinal chemistry campaigns, this compound holds significant promise.

In conclusion, 1-(1,3-dimethyl-1H-pyrazol-5-yl)cyclopropan-1-amine (CAS No. 1495336-20-3) is a structurally intriguing compound with broad applications in pharmaceutical research. Its combination of a cyclopropane ring and a dimethyl-substituted pyrazole moiety provides unique chemical and biological properties that make it an attractive candidate for drug development. As computational methods continue to evolve and our understanding of biological systems deepens, compounds like this are poised to play a crucial role in next-generation therapeutics.